molecular formula C10H10FNO3S B8297777 2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate

2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate

Cat. No.: B8297777
M. Wt: 243.26 g/mol
InChI Key: TXRQNBIGZNVKDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C10H10FNO3S and its molecular weight is 243.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10FNO3S

Molecular Weight

243.26 g/mol

IUPAC Name

2-(4-cyano-3-fluorophenyl)ethyl methanesulfonate

InChI

InChI=1S/C10H10FNO3S/c1-16(13,14)15-5-4-8-2-3-9(7-12)10(11)6-8/h2-3,6H,4-5H2,1H3

InChI Key

TXRQNBIGZNVKDV-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCCC1=CC(=C(C=C1)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-fluoro-4-(2-hydroxyethyl)benzonitrile (22.5 g, 136 mmol) and MsCl (23.3 g, 205 mmol) in 200 mL of dry DCM was added dropwise TEA (27.5 g, 273 mmol) at 0° C. The resulting mixture was stirred at room temperature overnight before concentrating to dryness. The residue was dissolved in 300 mL of EtOAc and washed with 1 N HCl and brine, dried over anhydrous Na2SO4 and concentrated to afford crude 2-(4-cyano-3-fluorophenyl)ethyl methanesulfonate. MS m/z 244 (M+1)+.
Quantity
22.5 g
Type
reactant
Reaction Step One
Name
Quantity
23.3 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
27.5 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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